Cas no 69286-57-3 (4-(diethylaminomethyl)-2,5-dimethyl-phenol)

4-(diethylaminomethyl)-2,5-dimethyl-phenol structure
69286-57-3 structure
Product Name:4-(diethylaminomethyl)-2,5-dimethyl-phenol
CAS No:69286-57-3
MF:C13H21NO
MW:207.311943769455
CID:525323
PubChem ID:585129
Update Time:2025-04-19

4-(diethylaminomethyl)-2,5-dimethyl-phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(diethylaminomethyl)-2,5-dimethyl-phenol
    • 4-(DIETHYLAMINOMETHYL)-2-,5-DIMETHYLPHENOL
    • 4-(diethylaminomethyl)-2,5-dimethylphenol
    • Phenol, 4-[(diethylamino)methyl]-2,5-dimethyl-
    • NS00036825
    • FT-0710547
    • 4-((Diethylamino)methyl)-2,5-dimethylphenol
    • InChI=1/C13H21NO/c1-5-14(6-2)9-12-7-11(4)13(15)8-10(12)3/h7-8,15H,5-6,9H2,1-4H
    • SCHEMBL375160
    • DTXSID30219345
    • XWLYWWDJKAPLDA-UHFFFAOYSA-N
    • EINECS 273-957-7
    • 4-(Diethylaminomethyl)-2,5-xylenol
    • 69286-57-3
    • Inchi: 1S/C13H21NO/c1-5-14(6-2)9-12-7-11(4)13(15)8-10(12)3/h7-8,15H,5-6,9H2,1-4H3
    • InChI Key: XWLYWWDJKAPLDA-UHFFFAOYSA-N
    • SMILES: OC1=CC(C)=C(C=C1C)CN(CC)CC

Computed Properties

  • Exact Mass: 207.162314
  • Monoisotopic Mass: 207.162314
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5
  • XLogP3: 2.9

Experimental Properties

  • Density: 0.987
  • Boiling Point: 300°C at 760 mmHg
  • Flash Point: 121.7°C
  • Refractive Index: 1.53
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